[1-(3,4-difluorobenzyl)-3-piperidinyl](2,4-dimethoxyphenyl)methanone

• IUPAC Name: [1-[(3,4-difluorophenyl)methyl]piperidin-3-yl]-(2,4-dimethoxyphenyl)methanone
• InChI: InChI=1S/C21H23F2NO3/c1-26-16-6-7-17(20(11-16)27-2)21(25)15-4-3-9-24(13-15)12-14-5-8-18(22)19(23)10-14/h5-8,10-11,15H,3-4,9,12-13H2,1-2H3
• InChI Key: QVDNXQSROJZUJF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)C2CCCN(C2)CC3=CC(=C(C=C3)F)F)OC
• Molecular Formula: C21H23F2NO3
• Molecular Weight: 375.4 g/mol

Description

[1-(3,4-difluorobenzyl)-3-piperidinyl](2,4-dimethoxyphenyl)methanone, also known as ABT-594, is a synthetic compound that has been extensively studied for its potential use as a painkiller. ABT-594 is a potent agonist of nicotinic acetylcholine receptors (nAChRs) and has been shown to produce analgesia in both animal models and human clinical trials. In

Mechanism of Action

[1-(3,4-difluorobenzyl)-3-piperidinyl](2,4-dimethoxyphenyl)methanone produces its analgesic effects by binding to and activating nAChRs located on sensory neurons in the peripheral and central nervous systems. This activation leads to the release of neurotransmitters such as dopamine, serotonin, and norepinephrine, which modulate pain transmission and produce analgesia. [1-(3,4-difluorobenzyl)-3-piperidinyl](2,4-dimethoxyphenyl)methanone has also been shown to produce antinociceptive effects through the activation of opioid receptors.
Biochemical and Physiological Effects:
[1-(3,4-difluorobenzyl)-3-piperidinyl](2,4-dimethoxyphenyl)methanone produces a range of biochemical and physiological effects, including analgesia, sedation, hypothermia, and muscle relaxation. It has been shown to produce a potent and long-lasting analgesic effect in animal models of acute and chronic pain, with minimal side effects. [1-(3,4-difluorobenzyl)-3-piperidinyl](2,4-dimethoxyphenyl)methanone has also been shown to produce antinociceptive effects in models of neuropathic pain, inflammatory pain, and cancer pain.

Advantages and Limitations for Lab Experiments

[1-(3,4-difluorobenzyl)-3-piperidinyl](2,4-dimethoxyphenyl)methanone has several advantages for use in lab experiments, including its potency and selectivity for nAChRs, its ability to produce long-lasting analgesia, and its minimal side effects. However, [1-(3,4-difluorobenzyl)-3-piperidinyl](2,4-dimethoxyphenyl)methanone is a synthetic compound and may not accurately reflect the effects of endogenous neurotransmitters. Additionally, the use of [1-(3,4-difluorobenzyl)-3-piperidinyl](2,4-dimethoxyphenyl)methanone in lab experiments may be limited by its high cost and limited availability.

Future Directions

For research on [1-(3,4-difluorobenzyl)-3-piperidinyl](2,4-dimethoxyphenyl)methanone include further exploration of its potential use as a painkiller, including its efficacy in different types of pain and its potential use in combination with other analgesics. Additionally, further research is needed to explore the potential use of [1-(3,4-difluorobenzyl)-3-piperidinyl](2,4-dimethoxyphenyl)methanone in the treatment of nicotine addiction and other disorders related to nAChR dysfunction. Finally, the development of new analogs of [1-(3,4-difluorobenzyl)-3-piperidinyl](2,4-dimethoxyphenyl)methanone with improved potency, selectivity, and pharmacokinetic properties may lead to the development of more effective painkillers with fewer side effects.

Synthesis Methods

The synthesis of [1-(3,4-difluorobenzyl)-3-piperidinyl](2,4-dimethoxyphenyl)methanone involves a multi-step process starting with the reaction of 2,4-dimethoxybenzaldehyde with 3,4-difluorobenzylamine to form the corresponding Schiff base. This Schiff base is then reduced using sodium borohydride to form the corresponding amine. The amine is then reacted with 3-chloropropionyl chloride to form the corresponding ketone, which is [1-(3,4-difluorobenzyl)-3-piperidinyl](2,4-dimethoxyphenyl)methanone.

Scientific Research Applications

[1-(3,4-difluorobenzyl)-3-piperidinyl](2,4-dimethoxyphenyl)methanone has been extensively studied for its potential use as a painkiller. It has been shown to produce potent analgesia in animal models of acute and chronic pain, as well as in human clinical trials. [1-(3,4-difluorobenzyl)-3-piperidinyl](2,4-dimethoxyphenyl)methanone has also been studied for its potential use in the treatment of nicotine addiction, as it is a potent agonist of nAChRs.